Cas no 180859-18-1 (Phenol, 2-(1H-tetrazol-1-yl)-)

• Product Name: Phenol, 2-(1H-tetrazol-1-yl)-
• CAS No: 180859-18-1
• MF: C₇H₆N₄O
• MW: 162.148740291595
• MDL: MFCD16653171
• CID: 1377692
• PubChem ID: 15496731
• Update Time: 2025-07-26

Phenol, 2-(1H-tetrazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-(1H-tetrazol-1-yl)-
• 2-(1H-1,2,3,4-tetrazol-1-yl)phenol
• EN300-237336
• A919716
• MFCD16653171
• SY040197
• 2-(tetrazol-1-yl)phenol
• 180859-18-1
• SCHEMBL8109135
• AKOS006336795
• 2-(1H-tetrazol-1-yl)phenol
• CS-0215355
• F2158-0652
• AC4853
• 2-(1-Tetrazolyl)phenol

• MDL： MFCD16653171
• Inchi： 1S/C7H6N4O/c12-7-4-2-1-3-6(7)11-5-8-9-10-11/h1-5,12H
• InChI Key： PTYXETGSZJKFDQ-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1N1C=NN=N1

Computed Properties

• Exact Mass: 162.05428
• Monoisotopic Mass: 162.05416083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 63.8Ų

Experimental Properties

• PSA: 63.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives